(E)-5-((4-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione

• Molecular Formula: C19H12N2O4S2
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 5-[[4-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H12N2O4S2/c22-18-15(27-19(23)21-18)8-10-1-2-13-12(7-10)11(3-4-20-13)17-16-14(9-26-17)24-5-6-25-16/h1-4,7-9H,5-6H2,(H,21,22,23)
• InChI Key: VALJOOTWCYPLGV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(SC=C2O1)C3=C4C=C(C=CC4=NC=C3)C=C5C(=O)NC(=O)S5

Description

(E)-5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione is a novel chemical hybrid designed for pharmaceutical research and development. It features a thiazolidine-2,4-dione (TZD) core, a privileged scaffold in medicinal chemistry, linked to an EDOT-derived quinoline system. The TZD moiety is extensively documented for its potent activity as a peroxisome proliferator-activated receptor-gamma (PPAR-γ) modulator . PPAR-γ activation is a established therapeutic pathway for enhancing insulin sensitivity and managing blood glucose levels, making this compound a promising candidate for research into type 2 diabetes treatments . Molecular docking studies of analogous TZD derivatives demonstrate high binding affinity to the PPAR-γ protein, suggesting a potential mechanism of action for this compound . Beyond metabolic research, the TZD core is also recognized for a broad spectrum of biological activities, including significant antimicrobial and antioxidant properties . This makes the compound a versatile tool for investigating new antimicrobial agents, especially against drug-resistant strains. This product is intended for research purposes in a controlled laboratory environment only. It is not for diagnostic or therapeutic use in humans or animals.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Structural Variations in Thiazolidine-2,4-dione Derivatives

The compound’s structural uniqueness lies in its quinoline-dihydrothieno dioxin hybrid system. Below is a comparative analysis with similar molecules:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Target	Molecular Weight (g/mol)	References
Target Compound	Thiazolidine-2,4-dione	Quinoline-dihydrothieno dioxin	Not specified (potential kinase inhibition)	396.44
YPC-21440 (Pan-Pim inhibitor)	Thiazolidine-2,4-dione	Imidazo[1,2-b]pyridazine, 4-methylpiperazine	Pan-Pim kinases	~480 (varies by derivative)
Crystal Structure Analogue (C₁₂H₉NO₄S)	Thiazolidine-2,4-dione	Benzo[b][1,4]dioxin	None reported	263.27
Z-Isomer Derivatives ()	Thiazolidine-2,4-dione	4-Methoxyphenyl, hydrazono groups	Not specified	Variable

Key Differences and Implications

Substituent Effects on Bioactivity

• Target Compound vs. YPC Series (Pan-Pim Inhibitors): The YPC derivatives (e.g., YPC-21440) incorporate imidazo[1,2-b]pyridazine and piperazine groups, which enhance solubility and target affinity for kinases .

Isomerism and Stability

• The target compound’s E-configuration contrasts with Z-isomers synthesized in . E-isomers often exhibit greater thermodynamic stability due to reduced steric hindrance, which could influence synthetic yields and biological half-life.

Crystallographic and Physicochemical Properties

• The crystal structure of the benzo[b]dioxin analogue () reveals planar aromatic systems with intermolecular hydrogen bonding, contributing to dense packing and low solubility . The target compound’s thieno dioxin (vs.

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for preparing this compound, and how can purity be optimized?

• Methodological Answer : The compound can be synthesized via Knoevenagel condensation, a common method for arylidene-thiazolidinedione derivatives. For example, reacting a quinoline-aldehyde precursor with thiazolidine-2,4-dione in the presence of a catalyst like diisopropyl ethyl ammonium acetate (DIPEAc) under mild conditions (room temperature) can yield the target compound. Refluxing in a DMF-acetic acid mixture (2–4 hours) followed by recrystallization improves purity . Monitor reaction progress using TLC or HPLC to minimize by-products .

Q. What spectroscopic techniques are critical for structural confirmation?

• Methodological Answer : Use a combination of 1H/13C NMR to verify the E-configuration of the methylene group (characteristic coupling constants ~16–18 Hz for trans-olefins) . IR spectroscopy confirms carbonyl stretches (C=O at ~1740–1680 cm⁻¹ for thiazolidinedione rings) and conjugated double bonds (C=C at ~1600 cm⁻¹) . High-resolution mass spectrometry (HRMS) validates molecular weight (396.44 g/mol) .

Q. How should this compound be stored to ensure stability?

• Methodological Answer : Store at 2–8°C in airtight, light-protected containers under inert gas (e.g., argon) to prevent oxidation or hydrolysis. Avoid prolonged exposure to moisture, as thiazolidinediones are prone to ring-opening reactions in acidic/basic conditions .

Advanced Research Questions

Q. What structure-activity relationship (SAR) insights exist for modifying this compound’s bioactivity?

• Methodological Answer :

• Quinoline moiety : Modifying substituents on the quinoline ring (e.g., electron-withdrawing groups at the 4-position) enhances binding to targets like PPARγ or protein kinases .
• Thiazolidinedione core : Replacing the 2,4-dione with thioketone groups (e.g., 2-thioxo derivatives) alters redox properties and improves metabolic stability .
• Dihydrothienodioxin group : This fused heterocycle contributes to π-stacking interactions; iodination or methoxy substitutions can enhance bioavailability .
• Experimental Design: Use computational docking (e.g., AutoDock Vina) to predict interactions with targets like EGFR or VEGFR-2, followed by synthesizing analogs with targeted substitutions .

Q. How can molecular docking guide the identification of biological targets for this compound?

• Methodological Answer :

• Target Selection : Prioritize receptors with known thiazolidinedione interactions (e.g., PPARγ, COX-2, or kinases) .
• Protocol :

Prepare the ligand (target compound) by optimizing geometry at the B3LYP/6-31G* level.

Retrieve target protein structures (e.g., from PDB) and remove water/co-crystallized ligands.

Perform flexible docking with a grid box covering the active site (e.g., 20 ų for PPARγ).

Validate results with MD simulations (100 ns) to assess binding stability .

• Data Analysis: Compare docking scores (ΔG) with reference inhibitors (e.g., rosiglitazone for PPARγ) to rank potency .

Q. What experimental strategies mitigate challenges in handling reactive intermediates during synthesis?

• Methodological Answer :

• Air-sensitive intermediates : Use Schlenk lines or gloveboxes for steps involving organometallic reagents (e.g., Grignard additions to the quinoline core).
• By-product formation : Employ flow chemistry to control exothermic reactions (e.g., condensation steps) and improve yield .
• Characterization: Trap unstable intermediates via low-temperature NMR (−40°C) or in situ IR .

Q. How can environmental fate studies be designed for this compound?

• Methodological Answer :

• Degradation pathways : Conduct photolysis experiments (e.g., UV-Vis irradiation in aqueous solutions) to identify breakdown products via LC-MS .
• Ecotoxicology : Use Daphnia magna or Vibrio fischeri assays to assess acute toxicity (EC50 values). For persistence, measure half-life in soil/water systems under varying pH/temperature .
• Data Interpretation: Apply quantitative structure-activity relationship (QSAR) models to predict bioaccumulation potential .

Contradictions and Resolutions

• Purity vs. Yield : reports ≥98% purity via recrystallization, but notes moderate yields (76–83%) for similar syntheses. Resolution: Optimize solvent polarity (e.g., DMF/EtOH mixtures) to balance yield and purity .
• Biological Targets : While emphasizes anticancer activity via kinase inhibition, suggests anti-inflammatory effects. Resolution: Perform dual-target assays (e.g., kinase inhibition + COX-2 ELISA) to clarify mechanisms .